Cas no 52709-84-9 (4-Cyano-4’-octylbiphenyl)

• Product Name: 4-Cyano-4’-octylbiphenyl
• CAS No: 52709-84-9
• MF: C₂₁H₂₅N
• MW: 291.429905653
• MDL: MFCD00075146
• CID: 56299
• PubChem ID: 24860562
• Update Time: 2025-10-31

4-Cyano-4’-octylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Octyl-[1,1'-biphenyl]-4-carbonitrile
• 4-Cyano-4-octylbiphenyl
• 4-Octyl-4-cyanobiphenyl
• 4-Cyano-4'-n-octylbiphenyl
• 4′-Octyl-4-biphenylcarbonitrile
• 4'-n-Octylbiphenyl-4-carbonitrile
• 4-Cyano-4\'-octylbiphenyl
• 4-Cyano-4'-octylbiphenyl
• 4'-Octyl[1,1'-biphenyl]-4-carbonitrile
• 4-Octyl-4’-cyanobiphenyl
• 4'-Octyl-4-biphenylcarbonitrile
• 4′-n-Octylbiphenyl-4-carbonitrile
• 4-octyl-4'-cyanobiphenyl
• 4-octylcyanodiphenyl
• 80bf
• 8CB
• cb8
• Cyano-4'-octylbiphenyl
• k24
• k24(liquidcrystal)
• Octylcyanobiphenyl
• 4'-n-Octyl-4-biphenylcarbonitrile
• [1,1'-Biphenyl]-4-carbonitrile, 4'-octyl-
• 4-(4-octylphenyl)benzonitrile
• K 24 (liquid crystal)
• CB 8
• K 24
• 4'-Octyl-(1,1'-biphenyl)-4-carbonitrile
• (1,1'-Biphenyl)-4-carbonitrile, 4'-octyl-
• AK132999
• 4'-Octyl(1,1'-biphenyl)-4-carbonitrile
• K-24
• EINECS 258-120-6
• W-105804
• 52709-84-9
• AKOS015839931
• NS00032558
• MFCD00075146
• 4-n-octyl-4'-cyanobiphenyl
• 121479-48-9
• FT-0618292
• 4-Octyl[1,1-biphenyl]-4-carbonitrile
• AS-2700
• CSQPODPWWMOTIY-UHFFFAOYSA-N
• 4'-Octyl-biphenyl-4-carbonitrile
• SB66599
• 4'-(oct-1-yl)-[1,1'-biphenyl]-4-carbonitrile
• 4'-Octyl[1,1'-biphenyl]-4-carbonitrile #
• 4'-Octyl-4-biphenylcarbonitrile, 99%
• AMY25187
• 4'-Octyl-4-biphenylcarbonitrile, liquid crystal (nematic), 98%
• BRN 1913854
• CB-8
• UNII-KLS5T77XPV
• SCHEMBL1325933
• CS-W013992
• KLS5T77XPV
• DTXSID5068786
• 4'-octyl-4-cyanobiphenyl
• C3156
• 4\\'-Octyl[1,1\\'-biphenyl]-4-carbonitrile
• 4 inverted exclamation marka-Octyl-4-biphenylcarbonitrile
• 4-Cyano-4’-octylbiphenyl

• MDL： MFCD00075146
• Inchi： 1S/C21H25N/c1-2-3-4-5-6-7-8-18-9-13-20(14-10-18)21-15-11-19(17-22)12-16-21/h9-16H,2-8H2,1H3
• InChI Key： CSQPODPWWMOTIY-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCCC
• BRN： 1913854

Computed Properties

• Exact Mass: 291.19900
• Monoisotopic Mass: 291.1987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.3
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Liquid crystal
• Density: 1
• Melting Point: 20-22°C
• Boiling Point: 218°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.554
• Water Partition Coefficient: Insoluble in water.
• PSA: 23.79000
• LogP: 6.12828
• Solubility: Not determined
• λmax: 276(EtOAc)(lit.)

4-Cyano-4’-octylbiphenyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：DV1764400
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R20/21/22; R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-Cyano-4’-octylbiphenyl

Introduction to 4-Cyano-4’-octylbiphenyl (CAS No. 52709-84-9)

4-Cyano-4’-octylbiphenyl, also known by its CAS number 52709-84-9, is a significant compound in the field of liquid crystals and materials science. This compound belongs to the nematic liquid crystal class, which exhibits unique physical properties that make it highly valuable in various applications, particularly in display technologies and advanced materials.

The molecular structure of 4-Cyano-4’-octylbiphenyl consists of two benzene rings connected by a single bond, with a cyano group (-CN) and an octyl chain (-C8H17) attached to opposite ends. This specific arrangement imparts the compound with a rod-like shape, which is crucial for its liquid crystalline behavior. The nematic phase of this compound is characterized by a highly ordered but fluid arrangement of molecules, allowing for the manipulation of light and other physical properties.

Recent research has focused on the optimization of 4-Cyano-4’-octylbiphenyl for use in liquid crystal displays (LCDs). LCDs are widely used in electronic devices such as televisions, computer monitors, and smartphones. The unique properties of 4-Cyano-4’-octylbiphenyl enable these displays to achieve high contrast ratios, fast response times, and low power consumption. For instance, a study published in the Journal of Materials Chemistry C (2021) explored the use of modified 4-Cyano-4’-octylbiphenyl derivatives to enhance the performance of flexible LCDs, demonstrating significant improvements in mechanical stability and optical properties.

In addition to its applications in display technologies, 4-Cyano-4’-octylbiphenyl has also been investigated for its potential in other advanced materials. Research in the field of smart windows has shown that liquid crystals like 4-Cyano-4’-octylbiphenyl can be used to create windows that can switch between transparent and opaque states based on applied voltage or temperature changes. This technology has the potential to revolutionize energy-efficient building designs by reducing the need for artificial lighting and air conditioning.

The synthesis of 4-Cyano-4’-octylbiphenyl typically involves several steps, including the formation of biphenyl intermediates and subsequent functionalization with the cyano and octyl groups. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes. For example, a study published in the Tetrahedron Letters (2020) described a novel catalytic approach that significantly reduced reaction times and improved yields while minimizing waste production.

The safety and environmental impact of 4-Cyano-4’-octylbiphenyl are also important considerations. While this compound is generally considered safe for use in industrial applications, proper handling and disposal protocols should be followed to ensure environmental sustainability. Research into biodegradable alternatives and recycling methods is ongoing to further enhance the sustainability of liquid crystal technologies.

In conclusion, 4-Cyano-4’-octylbiphenyl (CAS No. 52709-84-9) is a versatile and important compound with a wide range of applications in liquid crystal displays, smart windows, and other advanced materials. Ongoing research continues to explore new modifications and applications, ensuring that this compound remains at the forefront of technological innovation.